Cas no 1697307-86-0 (6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 1697307-86-0
• MF: C₁₀H₈Br₂O₃
• MW: 335.976721763611
• MDL: MFCD30488200
• CID: 5151919
• PubChem ID: 103351505
• Update Time: 2025-05-20

6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,8-Dibromo-3,4-dihydro-2H-chromene-3-carboxylic acid
• 6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

• MDL： MFCD30488200
• Inchi： 1S/C10H8Br2O3/c11-7-2-5-1-6(10(13)14)4-15-9(5)8(12)3-7/h2-3,6H,1,4H2,(H,13,14)
• InChI Key： XTPNRIIJNIORCL-UHFFFAOYSA-N
• SMILES： C1OC2=C(Br)C=C(Br)C=C2CC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 1697307-86-0)

6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, identified by its CAS number 1697307-86-0, is a structurally complex organic compound belonging to the benzopyran family. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of bromine substituents at the 6th and 8th positions, along with a carboxylic acid functional group at the 3rd position, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The benzopyran core is a well-known pharmacophore in medicinal chemistry, often found in natural products and synthetic drugs. Its aromatic system provides stability, while the fused ring structure allows for diverse interactions with biological targets. In particular, 6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid exhibits promising potential as a precursor for developing novel therapeutic agents. The bromine atoms introduce electrophilic centers that can be selectively modified through various chemical reactions, enabling the synthesis of derivatives with tailored biological properties.

Recent studies have highlighted the importance of halogenated benzopyrans in medicinal chemistry. The bromine substituents in 6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid enhance its binding affinity to certain biological targets by increasing lipophilicity and improving metabolic stability. This has led to investigations into its potential applications in treating various diseases, including cancer and inflammatory disorders. Researchers have reported that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in disease pathways.

The carboxylic acid group at the 3rd position of 6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid provides an additional site for chemical modification. This functionality can be used to form esters, amides, or other derivatives that enhance solubility or target specificity. For instance, recent work has demonstrated that esterification of the carboxylic acid group improves oral bioavailability while maintaining biological activity. Such modifications are crucial for optimizing drug candidates for clinical development.

In addition to its pharmaceutical applications, 6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has shown promise in material science. Its rigid aromatic structure and halogenated substituents make it a suitable candidate for designing organic semiconductors and light-emitting diodes (OLEDs). The bromine atoms can serve as anchoring points for π-conjugation systems, enhancing charge transport properties in electronic devices. This dual utility as both a pharmaceutical intermediate and a material science precursor underscores the versatility of this compound.

The synthesis of 6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization of appropriately substituted precursors followed by bromination and carboxylation steps. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production feasible. These synthetic advancements are essential for supporting both academic research and industrial applications.

From a computational chemistry perspective, 6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has been extensively studied using molecular modeling techniques. These studies aim to elucidate its binding interactions with biological targets at the atomic level. By predicting binding affinities and identifying key interaction residues, researchers can rationalize drug design strategies and optimize lead compounds for clinical trials. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The future prospects of 6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid are vast and multifaceted. Ongoing research is focused on exploring new derivatives with enhanced pharmacological properties through structure-based drug design. Additionally, its potential applications in agrochemicals and specialty chemicals are being investigated due to its versatile reactivity and structural framework. As our understanding of molecular interactions deepens, compounds like 6,8-dibromo-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid will continue to play a pivotal role in advancing scientific discovery across multiple disciplines.